Cas no 142557-76-4 (1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one)

• Product Name: 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one
• CAS No: 142557-76-4
• MF: C₁₅H₁₁F₃O
• MW: 264.242454767227
• MDL: MFCD01830185
• CID: 101010
• PubChem ID: 821738
• Update Time: 2025-06-11

1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-
• 1-(4'-TRIFLUOROMETHYL[1,1'-BIPHENYL]-4-YL)ETHANONE
• 4-Acetyl-4'-(trifluoromethyl)biphenyl
• AKOS BAR-0242
• 4-[4-(Trifluoromethyl)phenyl]acetophenone
• AKOS004113944
• 4'-Acetyl-4-(trifluoromethyl)biphenyl
• 1-(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)ethanone
• DTXSID90356326
• KUXRGLGGGFFFGQ-UHFFFAOYSA-N
• 1-(4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl)ethan-1-one
• C15H11F3O
• 1-{4-[4-(trifluoromethyl)phenyl]phenyl}ethan-1-one
• 1-[4'-(trifluoromethyl)[1,1'-biphenyl]-4-yl]ethanone
• BB 0222573
• 1-(4'-Trifluoromethyl-biphenyl-4-yl)ethanone
• 1-[4-[4-(trifluoromethyl)phenyl]phenyl]ethanone
• CS-0093187
• AS-3101
• 1-(4'-(trifluoromethyl)biphenyl-4-yl)ethanone
• SCHEMBL4835788
• AA-516/12432316
• 1-(4'-TRIFLUOROMETHYL-BIPHENYL-4-YL)-ETHANONE
• N12251
• 1-[4'-(Trifluoromethyl)[1,1'-biphenyl]-4-yl]ethan-1-one
• 4-acetyl-4'-trifluoromethyl-1,1'-biphenyl
• MFCD01830185
• 1-(4/'-TRIFLUOROMETHYL-BIPHENYL-4-YL)-ETHANONE
• 1-[4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl]ethan-1-one
• 1-{4-[4-(Trifluoromethyl)phenyl]phenyl}
• 142557-76-4
• 1-[4'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-4-YL]ETHANONE
• 1-{4'-(Trifluoromethyl)-[1,1'-biphenyl]-4-yl}ethanone
• 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one

• MDL： MFCD01830185
• Inchi： 1S/C15H11F3O/c1-10(19)11-2-4-12(5-3-11)13-6-8-14(9-7-13)15(16,17)18/h2-9H,1H3
• InChI Key： KUXRGLGGGFFFGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 264.07623
• Monoisotopic Mass: 264.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 163-164 ºC
• Solubility: Almost insoluble (0.024 g/l) (25 º C),
• PSA: 17.07

1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one

Introduction to 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one (CAS No. 142557-76-4)

1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one, also known by its CAS number 142557-76-4, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a trifluoromethyl-substituted diaryl ketone, has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one consists of a central ketone group flanked by two aromatic rings, one of which is substituted with a trifluoromethyl group. This specific substitution imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various biological studies and therapeutic applications.

Recent research has highlighted the importance of trifluoromethyl-substituted compounds in the development of new drugs. The trifluoromethyl group is known for its strong electron-withdrawing effect, which can significantly influence the physicochemical properties of the molecule, such as lipophilicity, metabolic stability, and binding affinity to biological targets. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In the context of medicinal chemistry, 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one has been explored for its potential as a scaffold in the design of novel inhibitors and modulators. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against various enzymes and receptors involved in disease pathways. One notable example is its use in the development of inhibitors for kinases, which are key targets in cancer therapy.

The synthesis of 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one typically involves multistep reactions, including coupling reactions and ketone formation. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, palladium-catalyzed cross-coupling reactions have been widely used to construct the diaryl ketone framework, providing high yields and excellent functional group tolerance.

Beyond its use as a drug candidate, 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one has also found applications in materials science and organic synthesis. Its unique electronic properties make it a valuable building block for constructing more complex molecules with tailored functionalities. Additionally, the compound's stability and reactivity have been leveraged in the development of new catalysts and ligands for various chemical transformations.

In conclusion, 1-{4-4-(Trifluoromethyl)phenylphenyl}ethan-1-one (CAS No. 142557-76-4) is a versatile compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and industrial uses. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing the frontiers of chemical biology and pharmaceutical science.